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Compound of Interest

Compound Name: PNU-100766-d8

Cat. No.: B196449

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides comprehensive, step-by-
step guidance for the safe handling of PNU-100766-d8, a deuterated form of the oxazolidinone
antibiotic Linezolid. Adherence to these protocols is critical for personal safety and maintaining
a secure research environment.

Hazard Identification and Classification

PNU-100766-d8 is the deuterated analogue of Linezolid. While specific toxicity data for the
deuterated form is not readily available, the safety profile of the parent compound, Linezolid,
serves as the primary reference. Linezolid is classified as a hazardous substance.

Primary Hazards:

o Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs through
prolonged or repeated exposure.[1][2][3]

o Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling PNU-100766-d8 to
minimize exposure and ensure personal safety.[5][6][7][8]
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PPE Category Item Specification

Nitrile or neoprene gloves are

recommended. Double gloving

Hand Protection Chemical-resistant gloves ) ) ]
is required for compounding
and disposal.[5][7]
] Must be worn with side shields
Eye/Face Protection Safety glasses or goggles
to prevent eye contact.[5][9]
Required to prevent the
Respiratory Protection N95 or higher-rated respirator inhalation of dust or aerosols.

[5]

A low-permeability fabric gown
) Laboratory coat or disposable with a solid front, long sleeves,
Body Protection ] N )
gown and tight-fitting cuffs is

required.[5][7]

) Standard laboratory practice
Foot Protection Closed-toe shoes )
for foot protection.[5]

Experimental Protocols: Safe Handling and Storage

Handling in an Inert Atmosphere: To prevent hydrogen-deuterium (H-D) exchange, which can
compromise the isotopic purity of PNU-100766-d8, it is crucial to handle the compound under a
dry, inert atmosphere (e.g., nitrogen or argon).[10] This minimizes exposure to atmospheric
moisture. Use of aprotic deuterated solvents is recommended when preparing solutions.[10]

Weighing and Aliquoting:

o Perform all weighing and aliquoting in a chemical fume hood or a glove box to control
exposure.

o Use appropriate engineering controls such as ventilation to keep airborne contamination
levels low.[6]

e Minimize the generation of dust.[6]
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e Wash hands thoroughly after handling.[1][6]

Storage: Store PNU-100766-d8 in a tightly sealed container in a cool, dry, and well-ventilated
place.[9] As deuterated compounds can be hygroscopic, storage in a desiccator or a glove box
with a controlled low-humidity atmosphere is recommended to maintain sample integrity.[10]

Storage Protocol

[ Tightly Sealed Container j

[ Cool, Dry, Well-Ventilated Area j

y

Desiccator / Glove Box
(Low Humidity)

Click to download full resolution via product page

Caption: Storage protocol for PNU-100766-d8.

Operational and Disposal Plans

Proper disposal of PNU-100766-d8 and associated contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

e Solid Waste: Collect unused solid PNU-100766-d8 and contaminated disposable items (e.qg.,
weigh boats, pipette tips, gloves, gowns) in a designated and clearly labeled hazardous
waste container.[5]
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 Liquid Waste: Collect any solutions containing PNU-100766-d8 in a separate, labeled
hazardous waste container. Do not mix with other solvent wastes unless compatibility has
been confirmed.[5]

Disposal Procedure: All waste containing PNU-100766-d8 must be disposed of as hazardous
waste through an approved waste disposal facility.[5] It is imperative to follow all local, state,
and federal regulations for hazardous waste disposal.[5] Waste containers should be securely
sealed and stored in a well-ventilated area until collection.

Disposal Workflow

Waste Generation

Solid Waste Liquid Waste
(Unused compound, contaminated PPE) (Solutions containing compound)
Labeled Hazardous Labeled Hazardous
Solid Waste Container Liquid Waste Container

Approved Hazardous
Waste Disposal Facility
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Caption: Disposal workflow for PNU-100766-d8 waste.
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First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek immediate medical

attention.
Exposure Route First-Aid Procedure
) Move the person to fresh air and keep them at
Inhalation ] ) ) )
rest. Seek immediate medical attention.[6]
Remove contaminated clothing and wash the
Skin Contact affected area with large amounts of water and
soap. Seek medical attention.[6]
Flush with water for at least 15 minutes while
Eye Contact holding the eyelids open. Seek immediate
medical attention.[6]
Do not induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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